Cas no 27258-18-0 (4-bromo-3-chloro-1H-pyrazole)

• Product Name: 4-bromo-3-chloro-1H-pyrazole
• CAS No: 27258-18-0
• MF: C₃H₂BrClN₂
• MW: 181.418378353119
• CID: 3927127
• PubChem ID: 13013118
• Update Time: 2025-04-22

4-bromo-3-chloro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-bromo-3-chloro-
• 4-bromo-3-chloro-1H-pyrazole
• EN300-1699360
• 4-bromo-5-chloro-1H-pyrazole
• SCHEMBL9280097
• CBA25818
• G15570
• MFCD28650917
• 4-bromo-3-chloro-2H-pyrazole
• SCHEMBL17969441
• SY248403
• DB-167341
• 27258-18-0
• 820-786-6

• Inchi： 1S/C3H2BrClN2/c4-2-1-6-7-3(2)5/h1H,(H,6,7)
• InChI Key： LASSLNHDRZFHLG-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1Cl

Computed Properties

• Exact Mass: 179.90899g/mol
• Monoisotopic Mass: 179.90899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides